Cas no 1060804-86-5 (1-(4-methylpyridin-3-yl)cyclopropan-1-amine)

• Product Name: 1-(4-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 1060804-86-5
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 1170620
• PubChem ID: 72212161
• Update Time: 2025-11-02

1-(4-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-3-yl)cyclopropan-1-amine
• AB67830
• EN300-1838382
• 1060804-86-5
• 1-(4-METHYLPYRIDIN-3-YL)CYCLOPROPANAMINE

• Inchi： 1S/C9H12N2/c1-7-2-5-11-6-8(7)9(10)3-4-9/h2,5-6H,3-4,10H2,1H3
• InChI Key： DERZCQBJIRQQTJ-UHFFFAOYSA-N
• SMILES： NC1(C2C=NC=CC=2C)CC1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(4-methylpyridin-3-yl)cyclopropan-1-amine

1-(4-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 1060804-86-5): A Comprehensive Overview

1-(4-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 1060804-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a cyclopropylamine moiety linked to a 4-methylpyridine ring, exhibits unique structural characteristics that make it valuable for various applications. Its molecular formula is C9H12N2, and it is often explored for its potential in drug discovery and material science.

The 1-(4-methylpyridin-3-yl)cyclopropan-1-amine structure combines the rigidity of the cyclopropane ring with the electronic properties of the pyridine derivative, offering intriguing reactivity and binding capabilities. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of small-molecule therapeutics. Its amine functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 1-(4-methylpyridin-3-yl)cyclopropan-1-amine has increased due to its potential applications in central nervous system (CNS) drug development. The compound's ability to modulate neurotransmitter systems has sparked interest in its use for treating neurological disorders. Additionally, its pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability, are areas of active investigation.

The synthesis of 1-(4-methylpyridin-3-yl)cyclopropan-1-amine typically involves multi-step organic reactions, including cross-coupling and amination processes. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices in the pharmaceutical industry.

From a commercial perspective, 1-(4-methylpyridin-3-yl)cyclopropan-1-amine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects its high purity and the complexity of its synthesis. The compound is typically supplied as a solid or in solution, depending on the end-user's requirements. Quality control measures, including HPLC and NMR analysis, ensure its suitability for research and development purposes.

Looking ahead, the future of 1-(4-methylpyridin-3-yl)cyclopropan-1-amine appears promising, with ongoing studies exploring its potential in precision medicine and bioconjugation. As the pharmaceutical industry continues to seek novel scaffolds for drug design, compounds like this will remain at the forefront of innovation. Researchers and industry professionals alike are encouraged to stay updated on the latest developments surrounding this intriguing molecule.